Cas no 103204-21-3 (Benzothiazole,6-(methoxymethyl)-2-methyl-)

Benzothiazole,6-(methoxymethyl)-2-methyl- structure
103204-21-3 structure
Product Name:Benzothiazole,6-(methoxymethyl)-2-methyl-
CAS No:103204-21-3
MF:C10H11NOS
MW:193.265441179276
CID:125509
PubChem ID:15430086
Update Time:2025-04-18

Benzothiazole,6-(methoxymethyl)-2-methyl- Chemical and Physical Properties

Names and Identifiers

    • Benzothiazole,6-(methoxymethyl)-2-methyl-
    • Benzothiazole, 6-(methoxymethyl)-2-methyl- (6CI,9CI)
    • 103204-21-3
    • 6-(methoxymethyl)-2-methyl-1,3-benzothiazole
    • BENZOTHIAZOLE, 6-(METHOXYMETHYL)-2-METHYL-
    • DB-274867
    • Inchi: 1S/C10H11NOS/c1-7-11-9-4-3-8(6-12-2)5-10(9)13-7/h3-5H,6H2,1-2H3
    • InChI Key: XFMPMFMQLKDEHJ-UHFFFAOYSA-N
    • SMILES: S1C(C)=NC2C=CC(COC)=CC1=2

Computed Properties

  • Exact Mass: 193.05623
  • Monoisotopic Mass: 193.05613515g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 2
  • Complexity: 176
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.4
  • Topological Polar Surface Area: 50.4Ų

Experimental Properties

  • PSA: 22.12
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